Cas no 1855861-18-5 (3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine)

3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine is a boronic ester-functionalized pyridazine derivative, primarily employed as a versatile intermediate in organic synthesis and cross-coupling reactions. The presence of the dioxaborolane group enhances its stability and reactivity, making it particularly useful in Suzuki-Miyaura couplings for constructing complex heterocyclic systems. The dimethoxy substitution on the pyridazine ring further modulates its electronic properties, facilitating selective functionalization. This compound is valued for its compatibility with a range of reaction conditions and its role in accessing pharmacologically relevant scaffolds. Its crystalline nature and well-defined structure also contribute to ease of handling and reproducibility in synthetic applications.
3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine structure
1855861-18-5 structure
Product Name:3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
CAS No:1855861-18-5
MF:C12H19BN2O4
MW:266.101263284683
MDL:MFCD13182215
CID:4709097
PubChem ID:72219115
Update Time:2025-10-31

3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dimethoxylpyridazine-4-boronic acid pinacol ester
    • 3,6-dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
    • MB13117
    • 3,6-DIMETHOXYPYRIDAZIN-4-YLBORONIC ACID PINACOL ESTER
    • DB-135994
    • 3,6-Dimethoxylpyridazine-4-boronicacidpinacolester
    • 1855861-18-5
    • EN300-24888536
    • Z2050102893
    • 3,6-dimethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
    • E90839
    • CS-0189454
    • MFCD13182215
    • 3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
    • MDL: MFCD13182215
    • Inchi: 1S/C12H19BN2O4/c1-11(2)12(3,4)19-13(18-11)8-7-9(16-5)14-15-10(8)17-6/h7H,1-6H3
    • InChI Key: WWPCWCMINWEOOM-UHFFFAOYSA-N
    • SMILES: O1B(C2=C(N=NC(=C2)OC)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 266.1437873g/mol
  • Monoisotopic Mass: 266.1437873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.7

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Additional information on 3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine

3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine: A Comprehensive Overview

The compound 3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine, identified by the CAS number 1855861-18-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridazine derivatives and features a unique combination of functional groups that make it an intriguing subject for research and development.

The structure of this compound is characterized by a pyridazine ring system substituted with methoxy groups at positions 3 and 6. The methoxy groups (-OCH₃) are known for their electron-donating properties and can influence the electronic characteristics of the molecule. Additionally, the presence of a boron-containing substituent at position 4 introduces a dioxaborolane moiety (1,3,2-dioxaborolane) with four methyl groups attached to the boron atom. This arrangement not only enhances the stability of the molecule but also imparts unique reactivity and compatibility with various chemical reactions.

Recent studies have highlighted the importance of pyridazine derivatives in organic synthesis due to their ability to act as versatile building blocks for constructing complex molecular architectures. The combination of methoxy groups and a boron-containing substituent in this compound makes it particularly suitable for applications in cross-coupling reactions. For instance, the dioxaborolane group can serve as a boronic ester equivalent in Suzuki-Miyaura coupling reactions (Suzuki coupling), enabling the formation of biaryl bonds under mild conditions.

In addition to its role in organic synthesis, this compound has shown promise in materials science. The pyridazine ring system is known for its rigid structure and aromaticity, which are desirable properties for designing functional materials such as organic semiconductors and coordination polymers. The methoxy groups can further modulate the electronic properties of these materials by introducing electron-donating effects into the conjugated system.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of pyridazine derivatives through cyclization reactions followed by functionalization with methoxy groups and subsequent introduction of the dioxaborolane substituent. Recent advancements in catalytic systems have made these transformations more efficient and scalable.

From an environmental standpoint (green chemistry), this compound represents an example where careful design can lead to more sustainable chemical processes. The use of readily available starting materials and efficient catalytic systems minimizes waste generation during its synthesis.

In conclusion (conclusion), 3,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine stands out as a valuable compound with diverse applications across organic synthesis and materials science. Its unique structure offers opportunities for further exploration in developing novel chemical transformations and functional materials.

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